methyl 3-[2-[[4-acetyl-5-[[5-(2,2-dicyanoethenyl)-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrol-2-yl]methyl]-3-methyl-1H-pyrrol-2-yl]methyl]-5-(2,2-dicyanoethenyl)-4-methyl-1H-pyrrol-3-yl]propanoate
methyl 3-[2-[[4-acetyl-5-[[5-(2,2-dicyanoethenyl)-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrol-2-yl]methyl]-3-methyl-1H-pyrrol-2-yl]methyl]-5-(2,2-dicyanoethenyl)-4-methyl-1H-pyrrol-3-yl]propanoate
Brand Name:
Vulcanchem
CAS No.:
18851-95-1
VCID:
VC21006748
InChI:
InChI=1S/C35H35N7O5/c1-19-25(7-9-33(44)46-5)30(40-27(19)11-23(15-36)16-37)13-29-21(3)35(22(4)43)32(42-29)14-31-26(8-10-34(45)47-6)20(2)28(41-31)12-24(17-38)18-39/h11-12,40-42H,7-10,13-14H2,1-6H3
SMILES:
CC1=C(NC(=C1CCC(=O)OC)CC2=C(C(=C(N2)CC3=C(C(=C(N3)C=C(C#N)C#N)C)CCC(=O)OC)C(=O)C)C)C=C(C#N)C#N
Molecular Formula:
C35H35N7O5
Molecular Weight:
633.7 g/mol
methyl 3-[2-[[4-acetyl-5-[[5-(2,2-dicyanoethenyl)-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrol-2-yl]methyl]-3-methyl-1H-pyrrol-2-yl]methyl]-5-(2,2-dicyanoethenyl)-4-methyl-1H-pyrrol-3-yl]propanoate
CAS No.: 18851-95-1
Cat. No.: VC21006748
Molecular Formula: C35H35N7O5
Molecular Weight: 633.7 g/mol
* For research use only. Not for human or veterinary use.
![methyl 3-[2-[[4-acetyl-5-[[5-(2,2-dicyanoethenyl)-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrol-2-yl]methyl]-3-methyl-1H-pyrrol-2-yl]methyl]-5-(2,2-dicyanoethenyl)-4-methyl-1H-pyrrol-3-yl]propanoate - 18851-95-1](/images/no_structure.jpg)
Specification
| CAS No. | 18851-95-1 |
|---|---|
| Molecular Formula | C35H35N7O5 |
| Molecular Weight | 633.7 g/mol |
| IUPAC Name | methyl 3-[2-[[4-acetyl-5-[[5-(2,2-dicyanoethenyl)-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrol-2-yl]methyl]-3-methyl-1H-pyrrol-2-yl]methyl]-5-(2,2-dicyanoethenyl)-4-methyl-1H-pyrrol-3-yl]propanoate |
| Standard InChI | InChI=1S/C35H35N7O5/c1-19-25(7-9-33(44)46-5)30(40-27(19)11-23(15-36)16-37)13-29-21(3)35(22(4)43)32(42-29)14-31-26(8-10-34(45)47-6)20(2)28(41-31)12-24(17-38)18-39/h11-12,40-42H,7-10,13-14H2,1-6H3 |
| Standard InChI Key | NCNZZSDVGXOBGY-UHFFFAOYSA-N |
| SMILES | CC1=C(NC(=C1CCC(=O)OC)CC2=C(C(=C(N2)CC3=C(C(=C(N3)C=C(C#N)C#N)C)CCC(=O)OC)C(=O)C)C)C=C(C#N)C#N |
| Canonical SMILES | CC1=C(NC(=C1CCC(=O)OC)CC2=C(C(=C(N2)CC3=C(C(=C(N3)C=C(C#N)C#N)C)CCC(=O)OC)C(=O)C)C)C=C(C#N)C#N |
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